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Compound of Interest |

2-
Compound Name: (Hydrazinecarbonyl)benzenesulfo

namide

Cat. No.: B022248

\ J

An In-depth Technical Guide to 2-(Hydrazinecarbonyl)benzenesulfonamide (CAS: 102169-
52-8)

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 2-
(Hydrazinecarbonyl)benzenesulfonamide, a versatile organic compound with significant
potential in medicinal chemistry and biochemical research. The document details its
physicochemical properties, spectroscopic characteristics, synthesis protocols, and biological
activities, with a focus on its role as a carbonic anhydrase inhibitor.

Core Physicochemical Properties

2-(Hydrazinecarbonyl)benzenesulfonamide is an organic compound featuring both a
sulfonamide and a hydrazinecarbonyl functional group attached to a benzene ring.[1][2] These
groups are key to its chemical reactivity and biological activity. The primary physicochemical
data are summarized below.
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Property Value Reference
CAS Number 102169-52-8 (11131141
Molecular Formula C7H9N303S [11[31[41[5]
Molecular Weight 215.23 g/mol [11[3114]
2-
IUPAC Name (hydrazinecarbonyl)benzenesu  [1]
[fonamide

White to off-white crystalline
Appearance powder (presumed based on [6][7]

related compounds)

Data not available in cited
Melting Point literature. Benzenesulfonamide  [7][8]
melts at 149-152 °C.

Poorly soluble in water; more
N soluble in organic solvents like
Solubility [9]
alcohols and acetone.

Solubility is pH-dependent.

INChl=1S/C7HIN303S/c8-10-
7(11)5-3-1-2-4-

InChl [1]
6(5)14(9,12)13/h1-4H,8H2,

(H,10,11)(H2,9,12,13)

SMILES CI=CC=C(C(-CHCEONN)S(
=0)(=O)N

Spectroscopic Data

While specific spectra for 2-(Hydrazinecarbonyl)benzenesulfonamide are not readily
available, the expected characteristics can be inferred from its structure and data from
analogous compounds.[10]
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Technique Expected Characteristics

Signals in the aromatic region (approx. 7.5-8.0

ppm). Broad, exchangeable signals for the -NHz

1H NMR
and -NH- protons of the sulfonamide and
hydrazine groups.
Signals corresponding to the six aromatic
carbons, with the carbons attached to the

13C NMR carbonyl and sulfonyl groups being distinct. A

signal for the carbonyl carbon (C=0) would be

expected at a lower field.

Characteristic absorption bands for N-H
R Spect stretching (sulfonamide and hydrazine), C=0
ectrosco
P Py stretching (carbonyl), S=0 stretching (sulfonyl),

and aromatic C-H and C=C stretching.

A molecular ion peak corresponding to its

molecular weight (215.23 m/z). Fragmentation
Mass Spectrometry patterns would likely involve the loss of the

hydrazine group, the sulfonamide group, and

other characteristic fragments.

Synthesis and Reactivity

The synthesis of 2-(Hydrazinecarbonyl)benzenesulfonamide is straightforward, and its
functional groups allow for a variety of subsequent chemical transformations.

Synthesis Protocols

Conventional Synthesis: The most common route involves the nucleophilic substitution reaction
between a benzenesulfonyl chloride derivative and hydrazine hydrate.[1] A standardized lab-
scale protocol achieves a 90% vyield by reacting benzenesulfonyl chloride with hydrazine
hydrate in tetrahydrofuran (THF) at -8°C for 30 minutes.[1]

Microwave-Assisted Synthesis: To improve efficiency, microwave-assisted techniques can be
employed. These methods significantly reduce reaction times from hours to minutes and can
increase yields compared to conventional heating.[1]
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Caption: Conventional synthesis of the target compound.

Chemical Reactivity

The compound serves as a versatile intermediate for synthesizing more complex molecules.

o Acylation: It readily reacts with acyl chlorides to form N-acyl derivatives at the terminal
nitrogen of the hydrazine moiety.[1]

e Hydrazone Formation: The hydrazine group can condense with various aldehydes and
ketones to form stable hydrazones, a common reaction in the synthesis of bioactive
molecules.[1]

o Cyclization: It can be used as a precursor for creating heterocyclic scaffolds. For example,
microwave-assisted cyclization with propargyl bromide yields 1,2,3-triazole analogues with
high regioselectivity and yields of 75-92%.[1]

Caption: Reactivity of 2-(Hydrazinecarbonyl)benzenesulfonamide.

Biological Activity and Applications

The primary biological significance of this compound lies in its ability to inhibit carbonic
anhydrase enzymes. This activity opens up numerous therapeutic and research applications.
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Area

Description

Reference

Enzyme Inhibition

Acts as a potent inhibitor of
carbonic anhydrase (CA)
isoforms. Molecular docking
studies show high binding
affinity to the enzyme's active
site, particularly the tumor-
associated isoforms CA IX and
XII.

[1](11]

Anticancer Potential

Due to its inhibition of CA IX
and XllI, which are involved in
tumor proliferation and pH
regulation, it is a lead
compound for developing

novel cancer therapies.

[1](12]

Antibacterial Activity

Studies have demonstrated its
efficacy against various
bacterial strains, indicating
potential for development as

an antibiotic.

[1]

Biochemical Research

Serves as a valuable tool for
studying enzyme kinetics and
mechanisms of carbonic

anhydrases.

[1]

Agricultural Chemistry

Shows potential for use as a
pesticide or herbicide due to its
biological activity against

certain pathogens.

Mechanism of Action: Carbonic Anhydrase Inhibition

Carbonic anhydrases are metalloenzymes that catalyze the rapid interconversion of carbon

dioxide and water to bicarbonate and protons. In tumors, the overexpression of certain CA

isoforms (like IX and XIllI) leads to extracellular acidosis, promoting tumor invasion and
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metastasis. 2-(Hydrazinecarbonyl)benzenesulfonamide, like other sulfonamides, inhibits this
process. The sulfonamide moiety coordinates with the zinc ion (Zn?*) in the enzyme's active
site, blocking its catalytic function. This disruption of pH balance can selectively target cancer
cells.[1][11]

Caption: Inhibition of carbonic anhydrase by the compound.

Conclusion

2-(Hydrazinecarbonyl)benzenesulfonamide (CAS: 102169-52-8) is a compound of
significant interest due to its accessible synthesis, versatile reactivity, and potent biological
activity. Its role as a carbonic anhydrase inhibitor makes it a valuable lead structure in the
development of treatments for cancer and other diseases. Further research into its derivatives
and formulations could unlock its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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